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Compound of Interest

Compound Name: 2-Methyl-4-nitrophenyl isocyanide

Cat. No.: B3041438 Get Quote

For researchers, scientists, and professionals in drug development, a thorough comparison of

experimental and theoretical data is crucial for the characterization and application of novel

chemical compounds. This guide aims to provide such a comparison for 2-Methyl-4-
nitrophenyl isocyanide. However, a comprehensive search of scientific literature and

chemical databases reveals a significant scarcity of both experimental and theoretical data for

this specific molecule.

While commercial suppliers list 2-Methyl-4-nitrophenyl isocyanide, indicating its synthesis is

possible, they do not provide detailed experimental data such as NMR, IR, or mass spectra.[1]

Basic molecular information, such as the formula and weight, is available.

Molecular Information for 2-Methyl-4-nitrophenyl isocyanide:

Property Value

Molecular Formula C₈H₆N₂O₂

Molecular Weight 162.15 g/mol

Due to the lack of specific data for the isocyanide, this guide will present a comparative

analysis of its structural isomer, 2-Methyl-4-nitrophenyl isocyanate, for which more data is
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available. This will serve as an illustrative example of the methodologies and data presentation

pertinent to such a comparative study.

Illustrative Comparison: 2-Methyl-4-nitrophenyl
Isocyanate
Below is a summary of available experimental data and representative theoretical data for the

isocyanate isomer. It is important to note that the isocyanide (-N≡C) and isocyanate (-N=C=O)

functional groups have distinct electronic and vibrational properties, and therefore, the data for

the isocyanate should not be used as a direct substitute for the isocyanide.

Table 1: Comparison of Experimental and Theoretical Data for 2-Methyl-4-nitrophenyl

Isocyanate

Property Experimental Data
Theoretical Data
(Representative)

Physical Properties

Melting Point 81-84 °C[2] Not typically calculated

Boiling Point 168 °C @ 23 mmHg[2] Not typically calculated

Spectroscopic Data

Molecular Weight 178.14 g/mol [2] 178.14 g/mol (from formula)

IR Absorption (N=C=O)
~2282 cm⁻¹ (strong,

asymmetric)¹

~2270-2300 cm⁻¹ (Calculated

for similar aryl isocyanates)

HOMO-LUMO Gap Not Found
4.516 eV (Calculated for 4-

nitrophenylisocyanate)[3]

¹This is a characteristic vibrational frequency for the isocyanate group in similar molecules.

Experimental Protocols
The following are detailed methodologies for key experiments that would be used to

characterize 2-Methyl-4-nitrophenyl isocyanide.
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1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Sample Preparation: 5-10 mg of the compound is dissolved in approximately 0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Data Acquisition:

¹H NMR: Standard proton spectra are acquired to identify the chemical environment of

hydrogen atoms.

¹³C NMR: Standard carbon spectra are acquired to identify the chemical environment of

carbon atoms.

2D NMR (COSY, HSQC, HMBC): These experiments are performed to establish

connectivity between atoms.

Data Analysis: Chemical shifts (δ) are reported in parts per million (ppm) relative to a

reference standard (e.g., tetramethylsilane). Coupling constants (J) are reported in Hertz

(Hz).

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule, particularly the

isocyanide group.

Instrumentation: An FT-IR spectrometer.

Sample Preparation: A small amount of the solid sample is placed on a diamond crystal for

Attenuated Total Reflectance (ATR) analysis, or mixed with KBr powder and pressed into a

pellet.

Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹.
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Data Analysis: The presence of characteristic absorption bands is correlated with specific

functional groups. The isocyanide (-N≡C) stretch is expected in the range of 2150-2100

cm⁻¹.

3. Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer, often coupled with a chromatographic system (e.g.,

GC-MS or LC-MS).

Sample Preparation: The sample is dissolved in a suitable volatile solvent and introduced

into the instrument.

Data Acquisition: Electron ionization (EI) or electrospray ionization (ESI) can be used. The

mass-to-charge ratio (m/z) of the ions is measured.

Data Analysis: The molecular ion peak confirms the molecular weight. The fragmentation

pattern provides structural information.

4. Melting Point Determination

Objective: To determine the melting point range of the solid compound, which is an indicator

of purity.

Instrumentation: A melting point apparatus.

Procedure: A small amount of the crystalline solid is packed into a capillary tube and heated

at a controlled rate.

Data Analysis: The temperature range from the appearance of the first liquid droplet to the

complete melting of the solid is recorded.

Visualizations
Workflow for Characterization of a Novel Compound
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The following diagram illustrates a typical workflow for the synthesis and characterization of a

new chemical entity like 2-Methyl-4-nitrophenyl isocyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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